Berkeleyamide D
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Overview
Description
Berkeleyamide D is a natural product found in Talaromyces ruber with data available.
Scientific Research Applications
Synthesis and Structural Analysis
The research on Berkeleyamide D has primarily focused on its synthesis and structural analysis. Komori et al. (2014) achieved the first synthesis of Berkeleyamide D, implementing methods like Darzens reaction and spirocyclization, and determined the absolute configurations of its enantiomers using the vibrational circular dichroism exciton chirality method (Komori et al., 2014). Jo and Han (2017) described a biomimetic total synthesis of Berkeleyamide D, constructing its spirocyclic core via sequential epoxidations and late-stage cyclization (Jo & Han, 2017). Mizutani et al. (2016) improved upon this synthesis, removing an inefficient acylation step and achieving a higher overall yield (Mizutani et al., 2016).
Bioactive Compounds Research
Berkeleyamide D is part of a group of compounds isolated from Penicillium rubrum, a fungus found in extreme environments. Stierle et al. (2008) reported the isolation and structural elucidation of Berkeleyamides A-D from this fungus, which are part of a larger group of bioactive compounds (Stierle et al., 2008). Tanaka et al. (2021) achieved the enantioselective total synthesis of Berkeleyamide D, along with other compounds, and found these synthetic spirocyclic lactam compounds to have moderate inhibitory activity against amyloid-β aggregation, suggesting potential applications in Alzheimer's disease treatment (Tanaka et al., 2021).
Potential Biomedical Applications
The potential biomedical applications of Berkeleyamide D are still being explored. Its moderate inhibitory effect on amyloid-β aggregation, as indicated by Tanaka et al. (2021), suggests it could have therapeutic value in neurodegenerative diseases like Alzheimer's (Tanaka et al., 2021).
properties
Product Name |
Berkeleyamide D |
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Molecular Formula |
C18H21NO5 |
Molecular Weight |
331.4 g/mol |
IUPAC Name |
2-benzyl-8,9-dihydroxy-8-(2-methylpropyl)-1-oxa-7-azaspiro[4.4]non-2-ene-4,6-dione |
InChI |
InChI=1S/C18H21NO5/c1-11(2)10-17(23)15(21)18(16(22)19-17)14(20)9-13(24-18)8-12-6-4-3-5-7-12/h3-7,9,11,15,21,23H,8,10H2,1-2H3,(H,19,22) |
InChI Key |
KYPWBBBOBAOGSQ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CC1(C(C2(C(=O)C=C(O2)CC3=CC=CC=C3)C(=O)N1)O)O |
synonyms |
berkeleyamide D |
Origin of Product |
United States |
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